2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to, Acetone declared packaging
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 064367-500mg |
2-ethylcyclopentan-1-one |
4971-18-0 | 500mg |
1932CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PZ731-1g |
2-ethylcyclopentan-1-one |
4971-18-0 | 95+% | 1g |
273.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PZ731-200mg |
2-ethylcyclopentan-1-one |
4971-18-0 | 95+% | 200mg |
86.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PZ731-5g |
2-ethylcyclopentan-1-one |
4971-18-0 | 95+% | 5g |
867.0CNY | 2021-07-10 | |
| Chemenu | CM202464-5g |
2-Ethylcyclopentanone |
4971-18-0 | 95% | 5g |
$102 | 2021-08-04 | |
| Chemenu | CM202464-10g |
2-Ethylcyclopentanone |
4971-18-0 | 95% | 10g |
$163 | 2021-08-04 | |
| Chemenu | CM202464-25g |
2-Ethylcyclopentanone |
4971-18-0 | 95% | 25g |
$295 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 064367-500mg |
2-ethylcyclopentan-1-one |
4971-18-0 | 500mg |
1932.0CNY | 2021-07-10 | ||
| TRC | E939225-5mg |
2-Ethylcyclopentanone |
4971-18-0 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939225-10mg |
2-Ethylcyclopentanone |
4971-18-0 | 10mg |
$ 65.00 | 2022-06-05 |
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2-Ethylcyclopentan-1-one (CAS No. 4971-18-0) is a cyclic ketone with a unique structure that has garnered significant attention in various fields of chemistry and material science. This compound, also referred to as ethyl cyclopentanone, is a derivative of cyclopentanone with an ethyl group attached at the second position of the ring. Its structure consists of a five-membered cycloalkane ring with a ketone group at position one and an ethyl substituent at position two, making it a valuable molecule for both academic research and industrial applications.
The synthesis of 2-Ethylcyclopentan-1-one has been extensively studied, with researchers exploring various methods to optimize its production. One of the most common approaches involves the aldol condensation reaction, where aldehydes or ketones are used as starting materials. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has shown promise in facilitating the formation of this compound under mild conditions.
2-Ethylcyclopentan-1-one exhibits interesting physical and chemical properties that make it suitable for diverse applications. Its solubility in organic solvents and thermal stability are particularly advantageous in processes requiring high temperatures or prolonged exposure to reactive environments. Moreover, its ability to undergo nucleophilic addition reactions has made it a valuable intermediate in organic synthesis, especially in the preparation of complex molecules such as pharmaceuticals and agrochemicals.
In recent years, 2-Ethylcyclopentan-1-one has found applications in the field of polymer science. Researchers have utilized its reactivity to develop novel polymeric materials with tailored properties. For example, its participation in ring-opening polymerization reactions has led to the creation of biodegradable polymers with potential uses in packaging and biomedical devices. Additionally, studies have explored its role as a monomer in synthesizing stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH.
The biological activity of 2-Ethylcyclopentan-1-one has also been a subject of interest. Preclinical studies have indicated that this compound possesses antioxidant and anti-inflammatory properties, suggesting its potential as a therapeutic agent. Furthermore, its ability to modulate cellular signaling pathways has been investigated, opening avenues for its use in drug development targeting chronic diseases such as cancer and neurodegenerative disorders.
From an environmental perspective, understanding the degradation pathways of 2-Ethylcyclopentan-1-one is crucial for assessing its impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound efficiently under specific conditions. This knowledge is essential for developing strategies to mitigate environmental contamination and promote sustainable practices in industries utilizing this compound.
In conclusion, 2-Ethylcyclopentan-1-one (CAS No. 4971-18-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, leading to new discoveries that enhance our understanding of its potential uses and environmental implications.
